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Compound of Interest

2-Azabicyclo[2.2.1]hept-5-en-3-
Compound Name:
one

Cat. No.: B015640

For Researchers, Scientists, and Drug Development Professionals

The enzymatic resolution of racemic 2-azabicyclo[2.2.1]hept-5-en-3-one, commonly known
as Vince lactam, is a critical step in the synthesis of numerous carbocyclic nucleoside
analogues, including the antiretroviral drug Abacavir. This guide provides a comparative
analysis of different y-lactamases utilized for this biotransformation, offering a valuable
resource for selecting the optimal biocatalyst for specific research and development needs. The
comparison focuses on key performance indicators, supported by experimental data, and
includes detailed protocols for enzyme activity assays and product analysis.

Performance Comparison of y-Lactamases

The selection of an appropriate y-lactamase is paramount for an efficient and stereoselective
resolution of Vince lactam. The following table summarizes the key characteristics of several
wild-type and engineered y-lactamases from different microbial sources.
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Visualizing the Process

To better understand the enzymatic resolution and the experimental workflow, the following
diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b015640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

